3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-N-(thiophen-2-ylmethyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-5-(oxolan-2-ylmethyl)-2-phenyl-N-(thiophen-2-ylmethyl)pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C23H22N4O3S/c28-22(24-12-18-9-5-11-31-18)19-14-26(13-17-8-4-10-30-17)15-20-21(19)25-27(23(20)29)16-6-2-1-3-7-16/h1-3,5-7,9,11,14-15,17H,4,8,10,12-13H2,(H,24,28)
• InChI Key: QMYLXDWACXMLPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NCC5=CC=CS5
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-N-(thiophen-2-ylmethyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

The synthesis of heterocyclic compounds is a key area of chemical research due to their significance in pharmaceuticals. For example, the work by Mohareb et al. (2004) on thiophenylhydrazonoacetates highlights the versatility of these compounds in generating diverse heterocyclic derivatives such as pyrazole, isoxazole, and pyrimidine derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). This underscores the importance of synthetic strategies in accessing a broad range of biologically active molecules.

Antimicrobial and Anticancer Activities

Derivatives of complex heterocycles, such as those similar to the queried compound, have been explored for their biological activities. Fadda et al. (2013) describe the synthesis of tetrahydropyrimidine-2-thione and their derivatives, highlighting the potential of these compounds in developing new therapeutic agents (Fadda, Bondock, Khalil, & Tawfik, 2013). Similarly, the synthesis of novel 1,2,4‐Oxadiazole heterocyclic compounds containing pyranopyridine moieties by Kumar and Mashelker (2007) suggests potential applications in hypertension treatment (Kumar & Mashelker, 2007).

Antiallergic Properties

The study by Nohara et al. (1985) on the synthesis of antiallergic benzopyranopyridines highlights the potential for discovering new therapeutic agents from heterocyclic chemistry (Nohara, Ishiguro, Ukawa, Sugihara, Maki, & Sanno, 1985). These compounds showed significant antiallergic activity, underscoring the importance of chemical synthesis in the development of new drugs.

Utility in Heterocyclic Synthesis

The utility of enaminonitriles in the synthesis of various heterocyclic compounds, as discussed by Fadda et al. (2012), demonstrates the broad applicability of these methods in generating pharmacologically relevant molecules (Fadda, Etman, El-Seidy, & Elattar, 2012).